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Introduction

Disodium 5'-inosinate (IMP), a disodium salt of inosinic acid, is a naturally occurring nucleotide.

[1] It is widely used in the food industry as a flavor enhancer, often in synergy with monosodium

glutamate, to create the umami taste.[1][2] In pharmaceutical and biochemical research,

accurate quantification of IMP is crucial for various applications, including its role in purine

metabolism and as a component in cell culture media. This application note describes a simple,

rapid, and cost-effective UV spectrophotometric method for the determination of Disodium 5'-

inosinate concentration in aqueous solutions.

Principle

The method is based on the principle that Disodium 5'-inosinate absorbs ultraviolet (UV) light at

a specific wavelength. The concentration of IMP in a solution is directly proportional to its

absorbance at the wavelength of maximum absorption (λmax), as described by the Beer-

Lambert law. By measuring the absorbance of a sample at its λmax, the concentration can be

determined by referencing a standard curve prepared from known concentrations of IMP. In

0.01 N hydrochloric acid, Disodium 5'-inosinate exhibits a maximum absorbance at

approximately 250 nm.[3][4]
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Quantitative Data Summary
The following table summarizes the key quantitative parameters for the spectrophotometric

determination of Disodium 5'-inosinate.

Parameter Value Reference

Chemical Name
Disodium inosine-5'-

monophosphate
[3]

Synonyms Sodium 5'-inosinate, IMP [3]

CAS Number 4691-65-0 [3]

Molecular Formula C₁₀H₁₁N₄Na₂O₈P [3]

Formula Weight (Anhydrous) 392.17 g/mol [3]

Wavelength of Maximum

Absorbance (λmax)
250 ± 2 nm (in 0.01 N HCl) [3][4]

Solvent/Blank 0.01 N Hydrochloric Acid [3][4]

Solubility
Soluble in water, sparingly

soluble in ethanol
[3]

Experimental Protocol
This protocol details the steps for determining the concentration of Disodium 5'-inosinate using

a standard curve method.

1. Materials and Equipment

Disodium 5'-inosinate (anhydrous, high purity standard)

Hydrochloric acid (HCl), concentrated

Deionized water

UV-Vis Spectrophotometer
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Quartz cuvettes (1 cm path length)

Calibrated analytical balance

Volumetric flasks (various sizes: 10 mL, 50 mL, 100 mL, 1000 mL)

Micropipettes

2. Reagent Preparation

0.1 N Hydrochloric Acid: Carefully add 8.3 mL of concentrated HCl to approximately 500 mL

of deionized water in a 1000 mL volumetric flask. Dilute to the mark with deionized water and

mix well.

0.01 N Hydrochloric Acid (Blank/Solvent): Pipette 100 mL of 0.1 N HCl into a 1000 mL

volumetric flask and dilute to the mark with deionized water. Mix thoroughly. This solution will

be used as the blank and for all subsequent dilutions.

3. Preparation of Standard Solutions

Stock Standard Solution (e.g., 500 mg/L): Accurately weigh 50.0 mg of anhydrous Disodium

5'-inosinate and transfer it to a 100 mL volumetric flask. Dissolve the solid in a small amount

of 0.01 N HCl and then dilute to the mark with the same solvent. Mix until the solution is

homogeneous.

Working Standard Solutions: Prepare a series of working standards by diluting the stock

standard solution with 0.01 N HCl. A suggested concentration range is 1 mg/L to 20 mg/L.

For example:

To prepare a 20 mg/L standard, pipette 4 mL of the 500 mg/L stock solution into a 100 mL

volumetric flask and dilute to the mark with 0.01 N HCl.

To prepare a 10 mg/L standard, pipette 2 mL of the 500 mg/L stock solution into a 100 mL

volumetric flask and dilute to the mark with 0.01 N HCl.

Prepare at least five different concentrations for the calibration curve.

4. Sample Preparation
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Dissolve the unknown sample containing Disodium 5'-inosinate in 0.01 N HCl.

The sample may need to be filtered to remove any particulate matter that could interfere with

the absorbance reading.

Dilute the sample with 0.01 N HCl to an expected concentration that falls within the range of

the prepared working standards.

5. Spectrophotometric Measurement

Turn on the UV-Vis spectrophotometer and allow it to warm up according to the

manufacturer's instructions.

Set the wavelength to 250 nm.

Use a quartz cuvette to blank the instrument with 0.01 N HCl.

Measure the absorbance of each working standard solution, starting from the lowest

concentration. Rinse the cuvette with the next standard solution before filling it for

measurement.

Measure the absorbance of the prepared unknown sample(s).

6. Data Analysis

Construct a Standard Curve: Plot the absorbance of the working standards at 250 nm on the

y-axis against their corresponding concentrations (in mg/L) on the x-axis.

Perform a Linear Regression: Calculate the equation of the line (y = mx + c), where 'y' is the

absorbance, 'm' is the slope, 'x' is the concentration, and 'c' is the y-intercept. The R² value

should be close to 1.000 for a good linear fit.

Calculate the Concentration of the Unknown Sample: Use the equation of the line from the

linear regression to calculate the concentration of the unknown sample. Rearrange the

equation to solve for x: x = (y - c) / m.

Remember to account for any dilution factors used during sample preparation to determine

the concentration in the original sample.
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Caption: Experimental workflow for spectrophotometric determination of Disodium 5'-inosinate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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